Cas no 2158337-10-9 (1,1-difluoro-2-4-(methylsulfanyl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-4-(methylsulfanyl)phenylpropan-2-amine
• CAS No: 2158337-10-9
• MF: C₁₀H₁₃F₂NS
• MW: 217.278728246689
• CID: 6081712
• PubChem ID: 165852554
• Update Time: 2024-01-02

1,1-difluoro-2-4-(methylsulfanyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-4-(methylsulfanyl)phenylpropan-2-amine
• EN300-1947205
• 1,1-difluoro-2-[4-(methylsulfanyl)phenyl]propan-2-amine
• 2158337-10-9

• Inchi： 1S/C10H13F2NS/c1-10(13,9(11)12)7-3-5-8(14-2)6-4-7/h3-6,9H,13H2,1-2H3
• InChI Key： UBDNYLKZAIWTET-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 217.07367692g/mol
• Monoisotopic Mass: 217.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.3Ų